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Compound of Interest

Compound Name: Ethyl 2-bromoisobutyrate

Cat. No.: B052115

An In-depth Technical Guide to the Safe Handling of Ethyl 2-bromoisobutyrate

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Ethyl 2-bromoisobutyrate is a versatile reagent, notably used as an initiator in Atom Transfer
Radical Polymerization (ATRP).[1] While indispensable in various synthetic applications, its
hazardous properties necessitate stringent safety and handling protocols. This document
provides a comprehensive technical guide on the safe management of Ethyl 2-
bromoisobutyrate, covering hazard identification, personal protective equipment (PPE),
emergency procedures, and proper disposal. Adherence to these guidelines is critical to ensure
a safe laboratory environment.

Hazard Identification and Classification

Ethyl 2-bromoisobutyrate is classified as a hazardous substance requiring careful handling.
[2] The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals
designates it with the following classifications:

» Signal Word:Danger[3][4][5]
e Hazard Pictograms:

o Flame (Flammable)
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o Corrosion (Skin Corrosion/Eye Damage)
o Health Hazard (Mutagenicity)

o Exclamation Mark (Skin Sensitizer)

e Hazard Statements:
o H226: Flammable liquid and vapour.[3][4][5]
o H314: Causes severe skin burns and eye damage.[4][5]
o H317: May cause an allergic skin reaction.[3]
o H318: Causes serious eye damage.[3][4][5]
o H340: May cause genetic defects.[3]
o H402: Harmful to aquatic life.[3]

o Additional Hazards: It is also known to be a lachrymator, a substance that irritates the eyes
and causes tearing.[6][7]

Quantitative Data Summary
Physical and Chemical Properties

The fundamental physical and chemical properties of Ethyl 2-bromoisobutyrate are
summarized below.
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Property Value Reference(s)

Molecular Formula CeH11BrO:2 [4161[8]

Molecular Weight 195.06 g/mol [4]
Colorless to slightly yellow

Appearance o [1107]
liquid

Boiling Point 161 °C; 65-67 °C @ 11 mmHg [1]

Flash Point 60 °C (140 °F) [9][10]

Density 1.329 g/mL at 25 °C [1]

N Insoluble in water; Soluble in
Solubility [1]

alcohol and ether

Toxicological Data

The toxicological profile highlights the significant health risks associated with exposure.

Endpoint

Result

Reference(s)

Acute Oral Toxicity

Harmful if swallowed

[4]

Acute Dermal Toxicity

LD50 = 2000 mg/kg (Rat, for a

related compound)

[9]

Skin Corrosion/Irritation

Causes severe skin burns;
May cause an allergic skin

reaction

[3]141(5]

Eye Damage/Irritation

Causes serious, irreversible

eye damage

[31141(5]

Germ Cell Mutagenicity

Category 1A: May cause

genetic defects

[3]

Experimental Protocols and Procedures
Personal Protective Equipment (PPE)
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A stringent PPE protocol is mandatory when handling Ethyl 2-bromoisobutyrate to prevent

exposure.[2][11]

Protection Type

Specification

Purpose

Eye/Face Protection

Tightly sealed chemical safety
goggles conforming to EN166
(EU) or NIOSH (US)

standards. A full-face shield is
required when splash hazards

exist.

Protects against splashes and
vapors that can cause severe
and irreversible eye damage.

[21[3][10]

Skin Protection

Chemically resistant,
impervious gloves (e.qg., nitrile
or neoprene) must be
inspected before use. A flame-
resistant lab coat or chemical-

resistant suit is mandatory.

Prevents skin contact, which
can cause chemical burns and
allergic reactions.[3][4][10][11]

Respiratory Protection

Handling must occur in a well-
ventilated area, preferably a
certified chemical fume hood. If
ventilation is inadequate or
exposure limits are exceeded,
a NIOSH-approved full-face
respirator with appropriate

cartridges must be used.

Protects against inhalation of
vapors, which can cause
respiratory irritation, dizziness,
and headaches.[2][3][4][12]

Safe Handling Protocol

o Preparation: Before handling, read and understand the Safety Data Sheet (SDS). Ensure all

necessary PPE is available and in good condition. Verify that safety showers and eyewash

stations are unobstructed and functional.[8][9][12]

e Engineering Controls: Conduct all work in a well-ventilated chemical fume hood. Use

explosion-proof equipment for all electrical, ventilating, or lighting systems.[3][8][12]
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o Chemical Transfer: Keep the container tightly closed when not in use.[3][4][12] Ground and
bond containers and receiving equipment to prevent static discharge.[3][12][13] Use only
non-sparking tools.[3][12][13]

o Personal Practices: Avoid all personal contact, including inhalation of vapors and contact
with skin or eyes.[2][4][13] Do not eat, drink, or smoke in the work area.[13] Wash hands
thoroughly after handling.[4]

o Storage: Store in a cool, dry, well-ventilated, and locked area away from heat, sparks, and
open flames.[3][4][5][12][13] Store separately from incompatible materials such as acids,
bases, strong oxidizing agents, and reducing agents.[1][8][12]

Emergency and First-Aid Procedures

Immediate and correct first aid is critical following any exposure.
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Exposure Route

First-Aid Protocol

Inhalation

1. Immediately move the individual to fresh air

and keep them at rest in a position comfortable
for breathing.[4][5][12] 2. If breathing is difficult
or has stopped, provide artificial respiration.[4]

[6][12] 3. Seek immediate medical attention.[5]
[61[12]

Skin Contact

1. Immediately take off all contaminated clothing
and shoes.[4][5][12] 2. Rinse the affected skin
area with large amounts of soap and water for at
least 15 minutes.[4][6][8] 3. Seek immediate
medical attention.[6][10][12]

Eye Contact

1. Immediately rinse the eyes with plenty of
water for at least 15 minutes, including under
the eyelids.[4][6][12] 2. If present and easy to
do, remove contact lenses. Continue rinsing.[4]
[5] 3. Seek immediate medical attention.[5][6]
[12]

Ingestion

1. Rinse mouth thoroughly with water.[4] 2. Do
NOT induce vomiting.[4][12] 3. Never give
anything by mouth to an unconscious person.[4]
4. Seek immediate medical attention.[2][4][12]

Spill and Leak Procedures

e Immediate Response: Evacuate non-essential personnel. Remove all sources of ignition

(flames, sparks, hot surfaces).[4][6][12]

o Ventilation: Ensure the area is well-ventilated.

o Personal Protection: Don appropriate PPE, including respiratory protection, before entering

the spill area.[4]

o Containment: Prevent the spill from spreading or entering drains.[4]
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e Clean-up: Contain the spillage and then collect it with a non-combustible, inert absorbent
material (e.g., sand, earth, vermiculite).[4][6][12] Place the absorbed material into a suitable,
labeled, and closed container for hazardous waste disposal.[6][12]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3), alcohol-resistant
foam, or water spray to cool containers.[4][8][9]

o Unsuitable Extinguishing Media: A direct water jet should NOT be used as it may spread the
fire.[4]

o Specific Hazards: The substance is a flammable liquid and vapor.[6][12] Vapors can form
explosive mixtures with air and may travel to an ignition source and flash back.[6][8][12]
Containers are at risk of exploding when heated.[6][8][12]

e Hazardous Combustion Products: Combustion may produce toxic fumes of carbon
monoxide, carbon dioxide, and hydrogen bromide gas.[4][9][12]

o Protective Actions: Firefighters must wear full protective gear and a self-contained breathing
apparatus (SCBA).[3][4][9][12]

Disposal Protocol

Waste material is classified as hazardous.[6] All waste, including contaminated absorbent
materials and empty containers, must be disposed of in accordance with all applicable local,
state, and federal regulations.[3][4][6]

Collect waste in clearly labeled, sealed containers.

Do not mix with other waste streams.[4]

Empty containers may retain product residue and explosive vapors and should be handled
as if they were full.[6][13]

Arrange for disposal by a licensed hazardous waste management company.[4][5]

Visualization of Workflows
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The following diagrams illustrate the logical workflows for handling Ethyl 2-bromoisobutyrate
safely.
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Caption: Logical workflow for the safe handling and disposal of Ethyl 2-bromoisobutyrate.
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Caption: Decision workflow for first-aid response to Ethyl 2-bromoisobutyrate exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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